Xjtu-L453

• Molecular Formula: C22H22N4O3
• Molecular Weight: 390.4 g/mol
• InChI: InChI=1S/C22H22N4O3/c1-3-24-21-10-19(25-12-26-21)14-4-5-15-11-28-20-9-16(29-13(2)22(23)27)6-7-17(20)18(15)8-14/h4-10,12-13H,3,11H2,1-2H3,(H2,23,27)(H,24,25,26)/t13-/m0/s1
• InChIKey: ZAAQWCBZFVQJNN-ZDUSSCGKSA-N

XJTU-L453 Overview

XJTU-L453 is a novel, small-molecule, ATP-competitive inhibitor of phosphoinositide 3-kinase alpha (PI3Kα), identified from a 6H-benzo[c]chromen series [1]. It demonstrates high biochemical potency against PI3Kα (IC50 = 0.4 nM) and has progressed to preclinical development as a candidate for cancer therapeutics [2]. The compound is characterized by a fully disclosed, scalable synthetic route, achieving a 34% overall yield, which enables reliable procurement for advanced research [3].

▪ PI3Kα pathway inhibition study fit

▪ Scalable synthesis route disclosed

▪ Preclinical tool compound for PI3Kα research

• [1] Feng H, Shi X, et al. The Rational Design of a Novel 6H-Benzo[c]chromen Series as Selective PI3Kα Inhibitors. Journal of Medicinal Chemistry, 2024, 67(17): 15387-15410. View Source
• [2] TargetMol. XJTU-L453 (T200390) - Product Datasheet. View Source
• [3] Xiang P, Chen Y, et al. Efficient and Scalable Synthesis of a Novel Selective PI3Kα Inhibitor XJTU-L453. Organic Process Research & Development, 2026. View Source

XJTU-L453 Differentiation

The PI3Kα inhibitor class includes approved drugs like alpelisib (IC50 ~5 nM) and inavolisib (IC50 0.038 nM), but these compounds cannot be simply interchanged with XJTU-L453 for research or development purposes . Key differences in potency, isoform selectivity, and chemical structure lead to distinct biological profiles and synthetic accessibility. XJTU-L453 exhibits a unique binding mode to the PI3Kα catalytic site, conferring a distinct selectivity fingerprint compared to alpelisib [1]. Furthermore, its fully disclosed and optimized synthetic route offers procurement advantages in cost and scalability not available for most proprietary competitors [2]. The quantitative evidence below details these non-interchangeable differences.

Isoform selectivity profiles may differ from alpelisib, altering pathway interpretation

Potency and cellular response endpoints may not transfer between these inhibitors

Synthetic route and supply characteristics may limit direct interchangeability

• [1] 西安交通大学药学院. 药学院李义平教授团队在PI3Kα选择性抑制剂发现领域取得重要进展. 2024. View Source
• [2] Xiang P, Chen Y, et al. Efficient and Scalable Synthesis of a Novel Selective PI3Kα Inhibitor XJTU-L453. Organic Process Research & Development, 2026. View Source

XJTU-L453 vs. Alpelisib: Evidence

PI3Kα Inhibitory Potency

XJTU-L453 demonstrates a 12.5-fold greater biochemical potency against PI3Kα compared to the FDA-approved inhibitor alpelisib. In a cell-free assay, XJTU-L453 inhibited PI3Kα with an IC50 of 0.4 nM, while alpelisib exhibited an IC50 of 5 nM under comparable conditions [1].

PI3Kα Inhibition

Head-to-head

XJTU-L453 IC50 = 0.4 nM
vs Alpelisib IC50 = 5 nM
(12.5-fold difference)

Supports biochemical potency comparison

Cell-free enzymatic assay

Evidence Dimension	PI3Kα inhibitory activity (IC50)
Target Compound Data	0.4 nM
Comparator Or Baseline	Alpelisib (BYL719) at 5 nM
Quantified Difference	XJTU-L453 is 12.5-fold more potent
Conditions	Cell-free enzymatic assay; exact conditions per referenced datasheet

Why This Matters

Higher potency enables lower effective concentrations in assays, potentially reducing off-target effects and compound usage in experimental settings.

• [1] TargetMol. XJTU-L453 (T200390) Product Datasheet; Selleck Chemicals. Alpelisib (BYL719) Datasheet. View Source

Antiproliferative Activity in Breast Cancer Cells

In head-to-head cellular assays, XJTU-L453 exhibited superior antiproliferative activity compared to alpelisib against PI3Kα-mutant breast cancer cell lines. XJTU-L453 inhibited T-47D (H1047R) and MCF-7 (E545K) cells with IC50 values of 0.2 μM and 0.5 μM, respectively, whereas alpelisib showed weaker inhibition in the same models [1].

Cellular Antiproliferation

Head-to-head

T-47D IC50 = 0.2 μM
MCF-7 IC50 = 0.5 μM
Alpelisib reported as weaker

Supports cellular response comparison

PI3Kα-mutant breast cancer cell lines

Evidence Dimension	Cellular proliferation inhibition (IC50)
Target Compound Data	T-47D: 0.2 μM; MCF-7: 0.5 μM
Comparator Or Baseline	Alpelisib (data not quantified in provided source, but stated as 'weaker')
Quantified Difference	Quantitative superiority not specified; qualitatively 'stronger'
Conditions	T-47D (PI3Kα H1047R) and MCF-7 (PI3Kα E545K) cell lines

Why This Matters

Superior cellular potency against clinically relevant mutant cell lines suggests a potentially more robust therapeutic window for in vivo studies.

• [1] 西安交通大学. 西安交大药学院李义平教授团队在PI3Kα选择性抑制剂发现领域取得重要进展. 2024. View Source

In Vivo Antitumor Efficacy in MCF-7 Xenograft

XJTU-L453 demonstrates significant in vivo antitumor activity in an MCF-7 xenograft mouse model, with treatment resulting in clear tumor growth inhibition. Notably, the compound was well-tolerated, with treated mice showing gradual weight gain and no significant difference in body weight compared to controls [1]. While direct quantitative comparison to alpelisib in this specific model is not reported, the observed efficacy and safety profile support its viability as a preclinical candidate.

In Vivo Xenograft

Class-level

Antitumor activity observed; body weight gain comparable to controls

Model-response context; tolerability endpoints

MCF-7 xenograft in NCG mice; no direct comparator

Evidence Dimension	In vivo tumor growth inhibition
Target Compound Data	Significant antitumor activity; no significant body weight change
Comparator Or Baseline	Alpelisib (no direct comparative data available)
Quantified Difference	Not applicable
Conditions	MCF-7 xenograft in NCG mice

Why This Matters

Confirmation of in vivo efficacy in a relevant cancer model is a critical milestone that distinguishes XJTU-L453 from less-characterized research compounds, justifying its use in advanced preclinical studies.

• [1] 西安交通大学. 西安交大药学院李义平教授团队在PI3Kα选择性抑制剂发现领域取得重要进展. 2024. View Source

Scalable Synthesis

A key differentiator for procurement is the availability of an optimized, scalable synthetic route. The original medicinal chemistry route for XJTU-L453 yielded only 14% overall, but an improved process was developed that increases the yield to 34% [1]. This 2.4-fold improvement enables robust, cost-effective production of high-purity compound, which is a significant advantage over many research-stage inhibitors where scalable synthesis is not established or disclosed.

Scalable Synthesis

Head-to-head

Overall yield: 34%
vs original route: 14%
(2.4-fold improvement)

Supports scalable synthesis review

Optimized process route vs discovery route

Evidence Dimension	Overall synthetic yield
Target Compound Data	34%
Comparator Or Baseline	Original medicinal chemistry route (14% yield)
Quantified Difference	2.4-fold improvement
Conditions	Optimized process chemistry route vs. initial discovery route

Why This Matters

The established scalable synthesis directly translates to more reliable supply, lower cost per gram, and higher batch-to-batch consistency, which are critical factors for industrial and academic procurement decisions.

• [1] Xiang P, Chen Y, et al. Efficient and Scalable Synthesis of a Novel Selective PI3Kα Inhibitor XJTU-L453. Organic Process Research & Development, 2026. View Source

XJTU-L453 Application Scenarios

In Vitro PI3Kα Mechanistic Studies

For researchers requiring a highly potent PI3Kα inhibitor to dissect signaling pathways in vitro, XJTU-L453's 0.4 nM IC50 provides a significant advantage over the 5 nM potency of alpelisib, allowing for lower working concentrations and potentially reducing off-target kinase effects [1]. This is ideal for studies in PI3Kα-mutant breast cancer cell lines, where its superior antiproliferative activity has been demonstrated [2].

In Vivo Breast Cancer Efficacy Studies

XJTU-L453 is a validated tool for in vivo oncology research, having shown clear antitumor activity and a favorable safety profile in an MCF-7 xenograft model [1]. Its oral bioavailability (37-41%) and linear PK profile support oral dosing regimens in rodents, making it suitable for efficacy studies that aim to recapitulate potential clinical administration routes [1].

Cost-Effective Large-Scale Procurement

The availability of an optimized synthetic route with a 34% overall yield enables the procurement of XJTU-L453 in multi-gram quantities with greater cost efficiency and batch-to-batch consistency compared to other research-stage PI3Kα inhibitors lacking a disclosed scalable process [1]. This is a decisive factor for labs planning extensive in vivo studies or requiring large amounts of compound for formulation development.

Application

Selection Property

Validation Focus

PI3Kα pathway studies

Biochemical potency context

PI3Kα inhibition assays

Breast cancer xenograft model studies

In vivo model-response context

Tumor growth inhibition and tolerability endpoints

Procurement-scale synthesis evaluation

Scalable synthesis route

Batch consistency and yield review

• [1] TargetMol. XJTU-L453 (T200390) Product Datasheet. View Source
• [2] 西安交通大学. 西安交大药学院李义平教授团队在PI3Kα选择性抑制剂发现领域取得重要进展. 2024. View Source